2-chloro-N-(2-chloro-4-fluorophenyl)propanamide

• IUPAC Name: 2-chloro-N-(2-chloro-4-fluorophenyl)propanamide
• InChI: InChI=1S/C9H8Cl2FNO/c1-5(10)9(14)13-8-3-2-6(12)4-7(8)11/h2-5H,1H3,(H,13,14)
• InChI Key: YGJQRDCXOFVULB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=C(C=C1)F)Cl)Cl
• Molecular Formula: C9H8Cl2FNO
• Molecular Weight: 236.07 g/mol

Description

“2-chloro-N-(2-chloro-4-fluorophenyl)propanamide” is a chemical compound with the molecular formula C9H8Cl2FNO. It has a molecular weight of 236.07. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H8Cl2FNO/c1-5(10)9(14)13-8-3-2-6(11)4-7(8)12/h2-5H,1H3,(H,13,14). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.3±0.1 g/cm3. It is a solid compound that is typically stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-chloro-N-(2-chloro-4-fluorophenyl)propanamide highlight its significance in chemical research, particularly in the development of hybrid molecules and derivatives for various applications. For instance, compounds synthesized through reactions involving amphetamine and flurbiprofen or benzo[d]thiazol-2-amine and flurbiprofen, demonstrate the versatility of this chemical framework. These studies provide valuable insights into the molecular structure, offering a foundation for further exploration in medicinal chemistry and materials science (Manolov, Ivanov, & Bojilov, 2021), (Manolov, Ivanov, & Bojilov, 2022).

Pharmaceutical Applications

In pharmaceutical research, the exploration of propanamide derivatives, such as selective androgen receptor modulators (SARMs), underscores the therapeutic potential of compounds within this class. Studies on the pharmacokinetics, metabolism, and therapeutic efficacy of these compounds, including their role in androgen-dependent diseases and male contraception, highlight the importance of this compound related structures in developing novel treatments (Wu et al., 2006), (Jones et al., 2009).

Material Science and Optics

Research on organic electro-optic and nonlinear optical materials demonstrates the applicability of this compound derivatives in advanced materials science. The synthesis of novel organic compounds and their characterization, including studies on their crystal structure, optical properties, and potential for applications in photonics and electronics, reflect the broader relevance of this chemical class in innovative technological advancements (Prabhu et al., 2001).

Future Directions

The future directions for research on “2-chloro-N-(2-chloro-4-fluorophenyl)propanamide” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the interest in fluorinated compounds in medicinal chemistry, this compound could be of interest for future studies.

Mechanism of Action

Target of Action

The primary targets of 2-chloro-N-(2-chloro-4-fluorophenyl)propanamide are currently unknown. This compound is structurally similar to 2-chloro-4-fluorophenol , which has been used in the enzymatic production of fluorocatechols . .

Mode of Action

Given its structural similarity to 2-chloro-4-fluorophenol , it may interact with enzymes involved in the production of fluorocatechols

Biochemical Pathways

Related compounds such as 2-chloro-4-nitrophenol have been shown to be degraded via the 1,2,4-benzenetriol pathway in certain bacteria

Pharmacokinetics

Given its structural similarity to 2-chloro-4-fluorophenol , it may have similar ADME properties.

Result of Action

Given its structural similarity to 2-chloro-4-fluorophenol , it may have similar effects.